Cas no 1384784-17-1 (N-(cyanomethyl)-2-(1H-pyrazol-1-yl)-N-(2,2,2-trifluoroethyl)propanamide)

• Product Name: N-(cyanomethyl)-2-(1H-pyrazol-1-yl)-N-(2,2,2-trifluoroethyl)propanamide
• CAS No: 1384784-17-1
• MF: C₁₀H₁₁F₃N₄O
• MW: 260.215751886368
• CID: 5674165
• PubChem ID: 72103635
• Update Time: 2025-05-22

N-(cyanomethyl)-2-(1H-pyrazol-1-yl)-N-(2,2,2-trifluoroethyl)propanamide Chemical and Physical Properties

Names and Identifiers

• EN300-26679909
• 1384784-17-1
• N-(cyanomethyl)-2-pyrazol-1-yl-N-(2,2,2-trifluoroethyl)propanamide
• AKOS033282483
• N-(cyanomethyl)-2-(1H-pyrazol-1-yl)-N-(2,2,2-trifluoroethyl)propanamide
• Z1350611678

• Inchi： 1S/C10H11F3N4O/c1-8(17-5-2-4-15-17)9(18)16(6-3-14)7-10(11,12)13/h2,4-5,8H,6-7H2,1H3
• InChI Key： XLSJOLMRGFZTCY-UHFFFAOYSA-N
• SMILES： FC(CN(CC#N)C(C(C)N1C=CC=N1)=O)(F)F

Computed Properties

• Exact Mass: 260.08849547g/mol
• Monoisotopic Mass: 260.08849547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 61.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on N-(cyanomethyl)-2-(1H-pyrazol-1-yl)-N-(2,2,2-trifluoroethyl)propanamide

N-(cyanomethyl)-2-(1H-pyrazol-1-yl)-N-(2,2,2-trifluoroethyl)propanamide: A Comprehensive Overview

The compound N-(cyanomethyl)-2-(1H-pyrazol-1-yl)-N-(2,2,2-trifluoroethyl)propanamide (CAS No. 1384784-17-1) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique combination of functional groups, including a pyrazole ring, a trifluoroethyl group, and a cyanomethyl substituent. These features make it a versatile molecule with potential applications in drug discovery and advanced materials development.

Recent studies have highlighted the importance of pyrazole-containing compounds in medicinal chemistry due to their ability to modulate various biological targets. The presence of the pyrazole ring in N-(cyanomethyl)-2-(1H-pyrazol-1-yl)-N-(2,2,2-trifluoroethyl)propanamide contributes to its potential as a lead compound in the development of novel therapeutics. Researchers have demonstrated that pyrazole derivatives can exhibit potent inhibitory activity against enzymes such as kinases and proteases, making them valuable candidates for anti-cancer and anti-inflammatory drug development.

The inclusion of a trifluoroethyl group in the structure of this compound further enhances its chemical properties. Trifluoroalkyl groups are known for their lipophilic nature and ability to improve the pharmacokinetic profiles of drugs. This feature makes N-(cyanomethyl)-2-(1H-pyrazol-1-yl)-N-(2,2,2-trifluoroethyl)propanamide an attractive candidate for drug delivery systems that require enhanced bioavailability and stability.

Another notable aspect of this compound is the presence of a cyanomethyl group, which introduces additional electronic effects into the molecule. Cyanomethyl substituents are often used in organic synthesis to modulate the reactivity and selectivity of compounds. In the case of N-(cyanomethyl)-2-(1H-pyrazol-1-yl)-N-(2,2,2-trifluoroethyl)propanamide, this group plays a critical role in determining its interaction with biological targets and its overall stability under various conditions.

Recent advancements in computational chemistry have enabled researchers to predict the potential biological activity of CAS No. 1384784-17-1 with greater accuracy. By employing molecular docking studies and quantum mechanical calculations, scientists have identified key interactions between this compound and various protein targets. These insights have paved the way for further experimental validation and optimization of its therapeutic potential.

In addition to its medicinal applications, N-(cyanomethyl)-2-(1H-pyrazol-1-yl)-N-(2,2,2-trifluoroethyl)propanamide has shown promise in materials science. Its unique combination of functional groups makes it a potential candidate for use in advanced polymers and coatings. Researchers have explored its ability to form stable cross-links with other monomers, leading to the development of high-performance materials with enhanced mechanical and thermal properties.

The synthesis of CAS No. 1384784-17-1 involves a multi-step process that combines principles from organic synthesis and catalysis. Recent innovations in catalytic methods have significantly improved the efficiency and scalability of this synthesis pathway. For instance, the use of palladium-catalyzed coupling reactions has enabled researchers to construct the pyrazole ring with high precision and yield.

Furthermore, the environmental impact of synthesizing N-(cyanomethyl)-2-(1H-pyrazol-1-yl)-N-(green chemistry principles have been integrated into its production process. By utilizing renewable feedstocks and minimizing waste generation, researchers have developed a more sustainable approach to manufacturing this compound.

In conclusion, N -(cyanom methyl ) - 》 ( CAS No . 》 ) is a multifaceted compound with significant potential across various scientific disciplines . Its unique structure , combined with recent advances in research , positions it as a key player in both medicinal chemistry and materials science . As ongoing studies continue to uncover new applications for this compound , its role in driving innovation across these fields is expected to grow even further .